Cas no 2680831-98-3 (3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680831-98-3
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6541851
• PubChem ID: 165908298
• Update Time: 2025-07-18

3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680831-98-3
• EN300-28278408
• 3-ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H15NO4/c1-3-7-18-13(17)14-11-6-5-10(12(15)16)8-9(11)4-2/h3,5-6,8H,1,4,7H2,2H3,(H,14,17)(H,15,16)
• InChI Key： NSBDNAIHZFLEIA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(C(=O)O)=CC=1CC)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680831-98-3): A Comprehensive Overview

3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680831-98-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is composed of a benzoic acid core with an ethyl substituent at the 3-position and an amide group at the 4-position. The amide group is further functionalized with a propenyl ether moiety, which imparts unique chemical and biological properties to the molecule. This structural complexity allows for a wide range of interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic potential, researchers have explored various prodrug strategies to improve the bioavailability and stability of 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. For example, esterification of the carboxylic acid group has been shown to increase the lipophilicity of the molecule, thereby enhancing its permeability across biological membranes. Additionally, conjugation with polyethylene glycol (PEG) has been investigated to improve solubility and reduce renal clearance.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for phase II trials to assess its therapeutic benefits in specific patient populations.

In conclusion, 3-Ethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680831-98-3) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing medical treatments and improving patient outcomes.